Cesium hydroxide

• IUPAC Name: cesium;hydroxide
• InChI: InChI=1S/Cs.H2O/h;1H2/q+1;/p-1
• InChI Key: HUCVOHYBFXVBRW-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[Cs+]
• Molecular Formula: CsHO, CsOH
• DSSTOX Substance ID: DTXSID7066699
• Molecular Weight: 149.913 g/mol
• Physical Description: Cesium hydroxide is a colorless to yellow crystalline solid. Harmful to skin and eyes. Used in electric storage batteries., Colorless or yellowish, crystalline solid. Note: Hygroscopic (i.e., absorbs moisture from the air); [NIOSH], COLOURLESS-TO-YELLOW HYGROSCOPIC CRYSTALS., Colorless or yellowish, crystalline solid., Colorless or yellowish, crystalline solid. [Note: Hygroscopic (i.e., absorbs moisture from the air).]
• Solubility: 395 % at 59 °F (NIOSH, 2023), Soluble in ethanol, Soluble in about 25 parts water, much heat being evolved, 300 g/100 g water at 30 °C, Solubility in water, g/100ml at 15 °C: 395 (very good), (59 °F): 395%
• Density: 3.68 (NIOSH, 2023) - Denser than water; will sink, 3.68 g/cu cm, 3.68 g/cm³, 3.68
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• Color/Form: White-yellow hygroscopic crystals, Colorless or yellowish, fused, crystalline mass
• CAS No.: 21351-79-1
• Melting Point: 522 °F (NIOSH, 2023), 342.3 °C, MP: 272.3 °C, 272 °C, 522 °F

Description

Significance of Cesium Hydroxide (B78521) as a Strong Base in Chemical Synthesis

Cesium hydroxide is recognized as the strongest of the five alkali metal hydroxides, possessing a pKa value of approximately 15.76 nanokar.comwikipedia.orgsmolecule.com. This exceptional basicity makes it a preferred choice for reactions requiring a highly alkaline environment, often outperforming other common bases like sodium hydroxide (NaOH) and potassium hydroxide (KOH) nanokar.comwikipedia.org. In organic synthesis, CsOH serves as a potent catalyst and reagent, facilitating a wide array of transformations. It is instrumental in the preparation of various cesium salts and is employed in reactions demanding a strong basic medium nanokar.comontosight.ai.

Its catalytic prowess is evident in reactions such as aldol (B89426) condensations and Michael additions samaterials.com. Furthermore, CsOH promotes the direct mono-N-alkylation of primary amines, diamines, and polyamines, efficiently yielding secondary amines with high chemoselectivity and suppressing over-alkylation chemicalbook.comresearchgate.netorganic-chemistry.orgresearchgate.net. The cesium cation itself often participates in these reactions, a phenomenon termed the "cesium effect," where it can weakly coordinate to substrates, influencing reaction pathways and selectivity chemicalbook.comresearchgate.net. For instance, it is used in the synthesis of unsymmetrical bis-allyl ethers via the dimerization of Baylis-Hillman adducts and in metal-free direct coupling reactions of aryl halides with amines, thiols, and Ph2Se2 researchgate.net. In the production of polyols, CsOH acts as a promoter, minimizing the isomerization of propylene (B89431) oxide, a common side reaction that can terminate polymerization chemicalbook.comchemicalbook.comverifiedmarketresearch.com.

Evolution of Research Trajectories for this compound

The research trajectory for this compound has evolved significantly, moving from its foundational role as a powerful base to exploring its nuanced catalytic capabilities and its synergistic effects with the cesium cation. Over the past two decades, there has been a marked increase in the utilization of cesium salts, including CsOH, in organic synthesis, leading to their widespread industrial acceptance eurekaselect.combenthamdirect.com. Early research focused on its general applications as a strong base, but contemporary studies delve into specific reaction mechanisms and the optimization of yields and selectivities in complex syntheses, such as enantioselective alkylations where high enantiomeric excesses (ee >94%) have been achieved researchgate.net.

More recently, research has expanded to investigate CsOH's role in advanced materials, particularly in the burgeoning field of perovskite solar cells (PSCs) and in various battery technologies. The drive for higher efficiency, improved stability, and novel functionalities in these areas has spurred investigations into how CsOH can modify material properties and enhance device performance openpr.comresearchgate.netbnl.gov. The development of high-purity grades of CsOH has also been crucial, enabling its application in more sensitive and demanding technological sectors openpr.com.

Interdisciplinary Relevance of this compound in Advanced Materials and Chemical Processes

This compound's interdisciplinary relevance is underscored by its critical contributions to advanced materials and sophisticated chemical processes.

In the realm of advanced materials , CsOH is a key component in the development of next-generation solar energy technologies. Its incorporation into perovskite solar cells, either as a dopant or additive, significantly enhances thermal stability, reduces defect densities, and promotes the formation of the desired crystalline phase, leading to higher power conversion efficiencies and improved operational longevity researchgate.netsigmaaldrich.comnih.gov. Research has also explored CsOH's role in creating specialized glasses and ceramics, where its fluxing properties lower melting points and modify material characteristics nanokar.comsamaterials.comstanfordmaterials.com. In the electronics industry, CsOH is utilized for its ability to alter the electronic properties of materials and for its anisotropic etching capabilities in semiconductor fabrication nanokar.comsmolecule.com. Furthermore, it is a precursor in the synthesis of materials for optoelectronic devices and refractory geopolymers smolecule.com.

Within chemical processes , CsOH finds application in specialized industrial settings. Its use in developing cesium formate (B1220265) brines enhances the performance of high-density drilling fluids in demanding oilfield operations marketresearchfuture.com. It also plays a role in water treatment by neutralizing acidic waste and adjusting pH levels nanokar.com. In energy storage, CsOH is employed as an electrolyte component in certain battery types and is being investigated as an additive to improve the performance and lifespan of lithium-ion, lithium metal, sodium-ion, and hydrogen batteries samaterials.combnl.govresearchgate.netresearchgate.net. Its catalytic activity extends to polymerization reactions, including those conducted at very low temperatures samaterials.comstanfordmaterials.com.

Key Properties and Applications

Cesium hydroxide (B78521) exhibits a range of physicochemical properties that dictate its utility in various applications.

Table 1: Key Physicochemical Properties of Cesium Hydroxide

Property	Value	Source(s)
Chemical Formula	CsOH	nanokar.comwikipedia.orgnih.gov
Molar Mass	149.91 g/mol	wikipedia.orgnih.gov
Appearance	Colorless to yellow crystalline solid/powder	nanokar.comwikipedia.orgchemicalbook.comsigmaaldrich.comnoaa.gov
Melting Point	~271-272 °C	nanokar.comwikipedia.orgchemicalbook.comsigmaaldrich.com
Density	3.54-3.68 g/cm³	nanokar.comwikipedia.orgchemicalbook.comsigmaaldrich.com
Solubility in Water	Highly soluble (e.g., 1200 g/L at 20°C)	nanokar.comwikipedia.org
Basicity (pKa)	~15.76	wikipedia.orgsmolecule.com
Hygroscopicity	Highly hygroscopic	chemicalbook.comstanfordmaterials.com

This compound's unique properties translate into a broad spectrum of applications, underscoring its importance in modern chemistry and technology.

Table 2: Applications of this compound in Chemical Synthesis and Catalysis

Application Area	Specific Role/Reaction	Key Benefits/Outcomes	Source(s)
Organic Synthesis	Strong Base	Facilitates reactions requiring high basicity; stronger than NaOH, KOH	nanokar.comwikipedia.orgontosight.aichemimpex.com
Organic Synthesis	Catalyst	Aldol (B89426) condensation, Michael addition	samaterials.com
Organic Synthesis	Controlled N-Alkylation of Amines	Promotes monoalkylation, suppresses over-alkylation via Cs+ ion coordination	chemicalbook.comresearchgate.netorganic-chemistry.orgresearchgate.net
Organic Synthesis	Polymerization Catalyst	Siloxanes, low-temperature polymerization	stanfordmaterials.comnih.gov
Organic Synthesis	Dimerization of Baylis-Hillman adducts	Synthesis of unsymmetrical bis-allyl ethers	researchgate.netsigmaaldrich.com
Organic Synthesis	Enantioselective Alkylation/Michael Reactions	Achieves high enantioselectivity (>94% ee) using phase-transfer conditions	researchgate.net
Organic Synthesis	Direct Coupling Reactions	Metal-free coupling of aryl halides with amines, thiols, Ph2Se2	researchgate.net
Organic Synthesis	Aminolysis of Nitriles	Clean synthesis of carboxamides	researchgate.net
Polyol Production	Base Catalyst/Promoter	Minimizes isomerization of propylene (B89431) oxide, improving polyol synthesis	chemicalbook.comchemicalbook.comverifiedmarketresearch.com
Analytical Chemistry	Titration Processes, Sample Preparation	Accurate determination of acid concentrations, analysis requiring strong base	nanokar.comchemimpex.com
Glass Industry	Fusion Agent	Dissolves glass for analytical purposes by attacking silica (B1680970) framework	wikipedia.orgsmolecule.com

Table 3: this compound in Advanced Materials and Technologies

Field	Application	Impact/Role	Source(s)
Perovskite Solar Cells	Dopant/Additive/Precursor	Enhances thermal stability, efficiency, reproducibility; reduces trap density, suppresses intermediate phases	researchgate.netsigmaaldrich.comnih.govnih.govacs.orgacs.org
Glass and Ceramics	Fluxing Agent	Lowers melting point, modifies material properties	nanokar.comsamaterials.comstanfordmaterials.com
Semiconductors/Electronics	Material Modification/Etching	Alters electronic properties; anisotropic etching of silicon	nanokar.comsmolecule.com
Imaging Devices	Photocathode Material	Used in photomultiplier tubes (PMTs) for particle detectors, medical imaging, night vision	verifiedmarketresearch.comresearchnester.com
Battery Technology	Electrolyte Component/Additive	Used in alkaline storage batteries, molten salt batteries; improves Li-ion, Li metal, Na-ion, H2 batteries	samaterials.comchemicalbook.combnl.govstanfordmaterials.comresearchgate.netresearchgate.netnih.govpv-magazine.com
Oilfield Services	Drilling Fluids Component	Part of cesium formate (B1220265) brines for high-density drilling fluids in HPHT conditions	marketresearchfuture.com
Water Treatment	Neutralizer	Neutralizes acidic waste, adjusts pH levels	nanokar.com
Nuclear Reactor Control	Neutron Absorber	Used in control rods to regulate neutron flux	samaterials.com

Evolution of Research Trajectories

The research landscape for cesium hydroxide (B78521) has evolved from its fundamental recognition as a potent base to a sophisticated understanding of its catalytic mechanisms and its role in enabling advanced technologies. Historically, its strength as an alkali metal hydroxide was its primary defining characteristic nanokar.comwikipedia.org. However, research has increasingly focused on the unique contributions of the cesium cation itself, often referred to as the "cesium effect," which influences reaction pathways and selectivity in organic synthesis chemicalbook.comresearchgate.net.

The past two decades have witnessed a surge in the application of cesium salts, including CsOH, in organic synthesis, leading to their widespread industrial adoption. This period has seen detailed investigations into its utility in complex reactions like enantioselective alkylations, where high levels of stereocontrol are achieved researchgate.net. Furthermore, the development of high-purity grades of CsOH has been critical for its integration into demanding fields such as advanced materials science and electronics openpr.com.

Current research trajectories are heavily influenced by the pursuit of next-generation energy solutions. CsOH is being actively investigated for its role in enhancing the performance and stability of perovskite solar cells, a rapidly advancing photovoltaic technology researchgate.netsigmaaldrich.comnih.gov. Similarly, its potential as an additive or component in various battery systems, from lithium-ion and sodium-ion to hydrogen batteries, is a significant area of ongoing research aimed at improving energy storage capacity and cycle life samaterials.combnl.govresearchgate.netresearchgate.net. These evolving research directions highlight CsOH's transition from a general strong base to a specialized enabler of high-performance technologies.

Material Science and Advanced Systems Applications of Cesium Hydroxide

Synthesis of Novel Functional Materials

Cesium hydroxide (B78521) is instrumental in the development of new materials with unique properties tailored for specialized applications. Its role spans from the creation of high-temperature resistant geopolymers to the synthesis of complex organic structures for next-generation electronics.

Lithium-Substituted Cesium and Cesium Aluminosilicate (B74896) Geopolymers

Cesium hydroxide is utilized in the preparation of lithium-substituted cesium and cesium aluminosilicate-based geopolymers. sigmaaldrich.comscientificlabs.co.uksigmaaldrich.comsmolecule.com Geopolymers are inorganic, ceramic-like polymers that are formed at near-ambient temperatures. researchgate.net The synthesis involves the reaction of an aluminosilicate source with a highly alkaline solution, where this compound can be a key component of the activating solution. iccc-online.org

In the formation of these geopolymers, this compound facilitates the dissolution of aluminosilicate precursors, enabling the subsequent polycondensation process that forms the rigid geopolymer network. iccc-online.org The introduction of lithium and cesium ions into the geopolymer structure is crucial for tailoring its final properties. For instance, studies have explored the thermal evolution of lithium-ion substituted cesium-based geopolymers, indicating that the introduction of Li+ can favor the formation of pollucite, a crystalline cesium aluminum silicate (B1173343) mineral. scispace.com

The synthesis process of cesium aluminosilicate geopolymers involves reacting metakaolin with a cesium silicate solution, which can be prepared using this compound, followed by curing. acs.orgresearchgate.net The resulting material is a three-dimensional aluminosilicate network. iccc-online.org

Geopolymers, including those synthesized with this compound, are noted for their potential as refractory materials due to their excellent thermal stability and resistance to high temperatures. sigmaaldrich.comscientificlabs.co.uksigmaaldrich.comsmolecule.comresearchgate.netmdpi.com The properties of these materials make them suitable for applications that require resistance to fire and heat, such as in the glass manufacturing industry. polito.itillinois.edu The addition of refractory particles can further enhance these properties, improving dimensional stability and reducing cracking at elevated temperatures. polito.it The thermal stability of geopolymers, with some showing mass loss of less than 5% at 1000 °C, underscores their refractory capabilities. uj.ac.za

The thermal evolution of lithium-substituted cesium-based geopolymers has been studied, revealing how these materials behave at high temperatures. The introduction of lithium ions can influence the formation of crystalline phases like pollucite and spodumene upon heat treatment, which impacts the material's refractory properties. scispace.com

Table 1: Properties of Geopolymer Composites

Property	Value	Reference
Refractoriness (Metakaolin-based)	1520 °C	mdpi.com
Flexural Strength (GS-M2, 25 °C)	12.7 MPa	mdpi.com
Flexural Strength (GS-M2, 1200 °C)	6.4 MPa	mdpi.com

Cesium Structures of Naphthalimide-Substituted Carboxylic Ligands

This compound plays a crucial role in the synthesis of cesium-based coordination polymers with naphthalimide-substituted carboxylic ligands. sigmaaldrich.comscientificlabs.co.ukresearchgate.netsigmaaldrich.com The process involves the reaction of the protonated form of the naphthalimide-substituted carboxylic acid with this compound, followed by treatment such as solvothermal methods to induce crystallization. researchgate.net This reaction deprotonates the carboxylic acid, allowing the carboxylate group to coordinate with the cesium cations, forming extended structures. researchgate.net

The cesium structures of naphthalimide-substituted carboxylic ligands are relevant in the field of optoelectronics due to their fluorescent properties. smolecule.comresearchgate.net The naphthalimide moiety is a known fluorophore, and its incorporation into these cesium complexes means the resulting materials exhibit naphthalimide-based fluorescence. researchgate.net This luminescence is a key property for applications in optoelectronic devices. qyresearch.in

The development of high-performance optoelectronic materials is a significant driver for research in this area. qyresearch.in The unique structures formed, such as the enantiopure metal-organic frameworks (MOFs), have potential applications in various advanced technologies. researchgate.net

Advanced Ceramics and Specialty Glass Manufacturing

This compound is an important component in the manufacturing of advanced ceramics and specialty glasses. samaterials.comchemimpex.comalibaba.commarketresearchfuture.comtaiyechem.comganfenglithium.com It acts as a fluxing agent, which lowers the melting point and viscosity of the glass batch, facilitating the manufacturing process. samaterials.com This allows for the production of glasses with specific properties that are not achievable with standard formulations.

In specialty glass production, such as optical glass and glass for electronic displays, this compound helps to improve the optical properties, including the refractive index, and enhances the durability of the final product. marketresearchfuture.comresearchnester.comdataintelo.com The demand for high-quality glass for devices like smartphones, tablets, and flat-panel displays fuels the use of this compound in this sector. dataintelo.com

In the realm of advanced ceramics, this compound is used in their synthesis to improve physical properties such as durability and thermal stability. chemimpex.comchemimpex.com It can be used as a raw material for various cesium salts that are then incorporated into ceramic formulations. taiyechem.com

Applications in Semiconductor Fabrication Processes

This compound is employed in the semiconductor industry, primarily in etching and cleaning processes. samaterials.com Its strong basicity and ability to selectively etch certain materials make it a valuable tool in micromachining and the fabrication of microelectromechanical systems (MEMS). smolecule.comwikipedia.org

An aqueous solution of this compound acts as a highly selective anisotropic etchant for semiconductor crystals, most notably silicon. wikipedia.orggoogle.com Anisotropic etching means that the etch rate depends on the crystallographic orientation of the material. This property is crucial for creating precisely defined, three-dimensional microstructures. dntb.gov.ua

Research has shown that this compound exhibits high etch selectivity between different crystal planes of silicon. For example, at a concentration of 60% by weight, the etch rate for the (110) crystallographic orientation of silicon can be two hundred times greater than for the (111) orientation. google.com This high selectivity allows for the creation of very small and precise features on a silicon wafer. google.com Furthermore, this compound has a high etch selectivity for tantalum with respect to semiconductor crystals, which is beneficial when using tantalum as a masking material. google.com

Besides etching, this compound solutions are also used for cleaning semiconductor surfaces to remove residues and contaminants. samaterials.com The production of high-purity materials is critical in the semiconductor industry, and this compound's ability to deprotonate organic molecules makes it useful in the synthesis of these materials. alibaba.com

Table 2: Etch Selectivity of this compound on Silicon

CsOH Concentration (wt%)	Etch Rate Ratio ((110)/(111))	Reference

Table 3: Compound Names Mentioned in the Article

Compound Name	Chemical Formula
This compound	CsOH
Lithium	Li
Cesium aluminosilicate	CsAlSiO₄
Naphthalimide	C₁₂H₇NO₂
Carboxylic acid	R-COOH
Silicon	Si
Tantalum	Ta
Pollucite	(Cs,Na)₂(Al₂Si₄O₁₂)·2H₂O
Spodumene	LiAl(SiO₃)₂
Metakaolin	Al₂Si₂O₇

Cleaning and Etching Procedures

This compound is utilized in various cleaning and etching processes within materials science, particularly for semiconductor and optical materials. The selection of specific cleaning and etching agents is contingent on the material being processed and the desired outcome. wevolver.com Wet chemical etching, a process that employs liquid chemicals to remove material from a substrate, often involves the use of alkaline solutions. wevolver.comwarwick.ac.uk

In the fabrication of specialized materials, such as p-GaN:Cs photocathodes, a multi-step cleaning procedure is crucial. This process can begin with wet chemical cleaning, followed by vacuum thermal cleaning at elevated temperatures to achieve an atomically clean surface before the deposition of cesium. mdpi.com For general cleaning of semiconductor, metal, and ceramic materials, a range of aqueous wet chemistries are available, accommodating various sample sizes. warwick.ac.uk

The etching process itself is a controlled dissolution of the material's surface. wevolver.com In the context of semiconductor manufacturing, particularly for silicon, anisotropic etchants are employed to create intricate, three-dimensional microstructures. myu-group.co.jpjku.at Anisotropic etching relies on the differential etch rates of various crystallographic planes of the silicon wafer. jku.ataalto.fi Aqueous solutions of this compound are known to be highly selective anisotropic etchants for semiconductor crystals like silicon. google.com The process is typically controlled by masking the crystal in a desired pattern, often with materials like silicon dioxide. google.com

The effectiveness of an etching solution is determined by several factors, including its concentration and temperature. For this compound solutions, the concentration can range significantly, with specific concentrations being optimal for achieving the highest etch selectivity between different silicon crystal orientations. google.com The temperature of the etching bath is another critical parameter that influences the etch rates of the material and any masking layers. google.com

Parameter	Description	Relevance in Cleaning and Etching
Etchant	The chemical agent used to remove material.	This compound is a key etchant for specific applications.
Substrate	The material being cleaned or etched.	Includes semiconductors (e.g., silicon, GaN), metals, and ceramics. warwick.ac.ukmdpi.com
Masking Material	A protective layer to define the etching pattern.	Silicon dioxide is a common mask when etching silicon with this compound. google.com
Concentration	The amount of etchant in the solution.	Affects etch rate and selectivity. google.com
Temperature	The temperature of the etching bath.	Influences the speed and precision of the etching process. google.com

Microelectromechanical Systems (MEMS) Fabrication via Anisotropic Etching of Silicon

The fabrication of Microelectromechanical Systems (MEMS) heavily relies on the anisotropic etching of silicon to create three-dimensional microstructures. myu-group.co.jp This technique is valued for its cost-effectiveness, the smooth surfaces it produces, and its reduced environmental impact compared to other methods like deep reactive ion etching. myu-group.co.jp Anisotropic etching exploits the different etching rates of silicon's crystallographic orientations. myu-group.co.jpjku.at Alkaline solutions with a pH greater than 12, including potassium hydroxide (KOH), tetramethylammonium (B1211777) hydroxide (TMAH), and this compound (CsOH), are commonly used as anisotropic etchants. myu-group.co.jpresearchgate.net

This compound is recognized as a highly selective anisotropic etchant for silicon. google.com The selectivity of an etchant refers to the ratio of the etch rate between different crystal planes, such as the (110) and (111) orientations of silicon. google.com Research has shown that the etch selectivity with this compound solutions exhibits a steeper variation with concentration compared to potassium hydroxide. google.com

Key characteristics for an ideal anisotropic etchant in MEMS fabrication include:

High etching rate of silicon.

Significant dependence of the etching rate on crystallographic orientation.

Production of a smooth etched surface.

Low etching rate of the masking material.

Compatibility with CMOS processing. myu-group.co.jp

The concentration of the this compound solution is a critical parameter. Studies have demonstrated that the highest etch selectivity for silicon is achieved within a specific range of this compound concentration by weight. google.com For instance, while the etch rates for both (110) and (111) silicon planes peak at a 50% by weight this compound concentration, the rate for the (111) plane decreases more sharply between 45% and 60%, leading to a very high selectivity ratio at 60% concentration. google.com The temperature of the etching solution also plays a crucial role, with higher temperatures generally increasing the etch rates. google.com

Etchant	Key Characteristics	Application in MEMS
This compound (CsOH)	Highly selective anisotropic etchant for silicon. google.com	Used to create precise three-dimensional microstructures. myu-group.co.jp
Potassium Hydroxide (KOH)	Common anisotropic etchant. myu-group.co.jpspiedigitallibrary.org	Widely used for bulk micromachining in MEMS. aalto.fispiedigitallibrary.org
Tetramethylammonium Hydroxide (TMAH)	CMOS process compatible, low toxicity. myu-group.co.jp	Popular for its compatibility with integrated circuit fabrication. myu-group.co.jp

Development of Optoelectronic and Display Technologies

This compound plays a notable role in the advancement of optoelectronic and display technologies, particularly in the production of specialty glass and as a component in Organic Light-Emitting Diodes (OLEDs). aip.orgdataintelo.com

Electron Injection Layers in Organic Light-Emitting Diodes (OLEDs)

In the architecture of OLEDs, particularly inverted bottom-emission OLEDs (IBOLEDs), the efficiency of electron injection from the cathode into the organic layers is a critical factor determining the device's performance. aip.orgaip.org this compound has been effectively used to create efficient electron injection layers (EILs). aip.orgaip.org

Research has demonstrated that doping an organic material, such as tris-(8-hydroxyquinoline) aluminum (Alq3), with this compound can significantly enhance electron injection. aip.orgaip.org This enhancement leads to a substantial increase in both the luminance and efficiency of the OLED. aip.orgaip.org When a thin layer of CsOH-doped Alq3 is placed between the indium tin oxide (ITO) cathode and the Alq3 layer, the electron current is greatly improved compared to devices without this layer or those using other materials like cesium carbonate (Cs2CO3). aip.org

Studies have shown that IBOLEDs fabricated with a CsOH-doped Alq3 EIL exhibit significantly higher performance metrics. For example, maximum luminance, current efficiency, and power efficiency have been reported to be 40%–50% higher than in devices using a cesium carbonate-doped EIL. aip.orgaip.org This indicates that CsOH-doped Alq3 is a more effective EIL on various electrodes for high-performance OLEDs. aip.orgaip.org The improvement is attributed to the enhanced electron injection and transport capabilities of the CsOH-doped layer. aip.org

Device Component	Material	Function	Performance Impact
Electron Injection Layer (EIL)	This compound (CsOH) doped tris-(8-hydroxyquinoline) aluminum (Alq3)	Enhances electron injection from the cathode. aip.orgaip.org	Increases luminance, current efficiency, and power efficiency. aip.orgaip.org
Cathode	Indium Tin Oxide (ITO)	Injects electrons into the EIL. aip.org	The interface with the EIL is critical for device performance. aip.org
Comparison EIL	Cesium carbonate (Cs2CO3) doped Alq3	Also used as an EIL. aip.orgresearchgate.net	Shows lower electron injection capability and results in lower device efficiency compared to CsOH-doped Alq3. aip.org

Integration in Advanced Optical Devices

The unique properties of this compound make it a valuable material in the production of advanced optical devices. marketresearchfuture.com It is a vital component in the manufacturing of specialty glass, including optical glass and the glass used in electronic displays. dataintelo.com The demand for high-quality glass in advanced electronic devices like smartphones, tablets, and flat-panel displays fuels the use of this compound. dataintelo.com

The incorporation of this compound in glass formulations can enhance the optical properties and durability of the final product. dataintelo.com This is crucial for applications in telecommunications and consumer electronics that require high-performance optical components. marketresearchfuture.com The growth of the optical technologies market is, therefore, a significant driver for the this compound market. marketresearchfuture.com

Furthermore, this compound finds applications in other advanced optical systems. For instance, it is used in the production of photomultiplier tubes (PMTs), which are integral to devices such as particle detectors, medical imaging systems, and night vision goggles. researchnester.com The expansion of these technologies, driven by investments in research and development, contributes to the demand for this compound. marketresearchfuture.comresearchnester.com

Electrochemical Studies and Energy Technologies Utilizing Cesium Hydroxide

Electrolyte Applications in Energy Storage Systems

Performance Enhancement in Alkaline Batteries and Fuel Cells

In alkaline batteries, particularly those designed for sub-zero temperatures, cesium hydroxide (B78521) is a recommended electrolyte. nih.gov Its presence helps to maintain battery performance in cold conditions. nih.govthermofisher.kr The use of cesium hydroxide can lead to a more active performance and higher efficiency in electric storage batteries. google.com For instance, in nickel-cadmium or nickel-iron type rechargeable batteries, substituting this compound for the more commonly used potassium hydroxide in the electrolyte can enhance performance. google.com

Alkaline fuel cells (AFCs) also benefit from electrolytes containing this compound. AFCs, which were famously used in the Apollo space program, operate by conducting hydroxide ions between the anode and cathode. fuelcellstore.combyjus.com The efficiency of this ion transfer is critical to the fuel cell's performance. fuelcellstore.com this compound, being a strong base, can be part of the aqueous alkaline solution that facilitates this process, contributing to the high efficiency of these fuel cells. byjus.comsamaterials.com

Research in High-Energy-Density Batteries (e.g., Molten Salt Batteries)

This compound is being explored for its potential in high-energy-density batteries, such as molten salt batteries. samaterials.com These batteries use molten salts as an electrolyte and are known for their high energy and power density. wikipedia.org The high ionic conductivity of this compound at elevated temperatures is a key property that makes it beneficial for the performance of such batteries. samaterials.com Molten salt batteries operate at high temperatures (typically 400–550 °C) to keep the salt electrolyte in a molten state. wikipedia.orgflashbattery.tech Research in this area is ongoing, with a focus on developing batteries that are more efficient and have longer life cycles. flashbattery.tech

Electrochemical Carbon Dioxide Conversion

The electrochemical conversion of carbon dioxide (CO2) into valuable chemicals and fuels is a promising strategy for reducing greenhouse gas emissions. azom.com this compound has been shown to play a significant role in facilitating this process.

Facilitation of CO2 Reduction to Hydrocarbons

Research has demonstrated that this compound can facilitate the electrochemical reduction of CO2 to hydrocarbons. In one study, using this compound as a supporting salt in a methanol-based electrolyte at a copper electrode resulted in the production of carbon monoxide, formic acid, methane, and ethylene (B1197577) from CO2. researchgate.net The process showed high efficiency for carbon monoxide production and significantly suppressed the competing hydrogen evolution reaction. researchgate.net This suggests a pathway for converting CO2 into useful chemical feedstocks.

In solid acid electrolysis cells (SAECs), which operate at intermediate temperatures, various hydrocarbons and oxygenates have been produced from CO2 and steam. nih.gov While these specific systems used a cesium dihydrogen phosphate-based electrolyte, it highlights the potential of cesium compounds in facilitating CO2 conversion. nih.gov

Interaction with Ionic Liquid Electrolytes for Enhanced CO2 Availability

Ionic liquids (ILs) are considered promising electrolytes for CO2 electroreduction due to their ability to lower the overpotential and improve Faradaic efficiency. researchgate.net Combining IL electrolytes with metal hydroxides, including this compound, has been found to enable the efficient electrochemical conversion of CO2 to hydrocarbons. eurekalert.org The hydroxide ions react with CO2 to form bicarbonates and carbonates, which enhances the availability of CO2 for the electrochemical reactions. azom.comeurekalert.org

A study focusing on the carbonylation of amines with CO2 utilized a this compound-ionic liquid catalyst system to produce urea (B33335) derivatives. mdpi.com This demonstrates the cooperative effect of this compound and ionic liquids in promoting CO2 transformation. Furthermore, in some CO2 capture and conversion processes, this compound is considered a potential liquid sorbent to capture CO2 from various gas sources before its electrochemical conversion. google.com

Environmental and Nuclear Research Applications of Cesium Hydroxide

Nuclear Reactor Safety and Fission Product Chemistry

Cesium hydroxide (B78521) is a significant compound in the study of nuclear reactor safety, particularly in the context of severe accidents. As a major chemical form of the fission product cesium under steam conditions, its behavior within the reactor containment building is a critical area of research. researchgate.netresearchgate.net Understanding the chemical interactions of cesium hydroxide with its surroundings, including aerosols and structural materials, is essential for accurately predicting the distribution of radioactive cesium and for developing effective mitigation and decommissioning strategies. tandfonline.comjaea.go.jp

Chemisorption onto Structural Materials (e.g., Stainless Steel)

Influence of Temperature, Atmosphere, and Material Composition on Chemisorption

The extent of this compound chemisorption onto stainless steel is influenced by several key factors. jaea.go.jp Research has shown that the surface reaction rate is not only dependent on temperature but also on the composition of the surrounding atmosphere, specifically the ratio of hydrogen to steam (H₂/H₂O), and the concentration of this compound in the gas phase. researchgate.nettandfonline.comtandfonline.com The silicon content within the stainless steel itself also plays a crucial role in the chemisorption process. jaea.go.jpresearchgate.net

Experimental studies have demonstrated that chemisorption behavior differs at various temperature ranges. jaea.go.jptandfonline.com At lower temperatures, around 873 K (600 °C), the primary products of the reaction are cesium-iron-oxygen compounds. jaea.go.jptandfonline.com However, at higher temperatures, above 1073 K (800 °C), the formation of more complex cesium-silicon-iron-oxygen compounds becomes dominant. jaea.go.jptandfonline.com The presence of an oxide layer on the stainless steel, which can be altered by temperature and atmospheric conditions, also affects the interaction with this compound. tandfonline.comnii.ac.jp

Table 1: Factors Influencing this compound Chemisorption on Stainless Steel

Factor	Influence on Chemisorption	Source
Temperature	Affects the type of compounds formed (Cs-Fe-O at ~873 K, Cs-Si-Fe-O above 1073 K).	jaea.go.jptandfonline.com
Atmosphere (H₂/H₂O ratio)	Influences the surface reaction rate constant.	researchgate.nettandfonline.com
CsOH Concentration	Affects the surface reaction rate constant.	researchgate.nettandfonline.com
Silicon Content in Steel	A higher silicon content generally leads to increased chemisorption.	jaea.go.jpresearchgate.net
Surface Oxidation	The nature of the oxide layer impacts the interaction with CsOH.	tandfonline.comnii.ac.jp

Formation of Cesium-Silicon-Oxygen and Cesium-Iron-Silicon-Oxygen Compounds

A significant finding in the study of this compound chemisorption is its reaction with silicon, an impurity element in stainless steel, to form various cesium silicates. jaea.go.jp Cross-sectional analysis of stainless steel exposed to this compound vapor reveals that the distributions of silicon and cesium in the adsorbed layer are similar, indicating the formation of compounds containing both elements. jaea.go.jp

Further investigations have identified specific compounds formed during this process. In the presence of iron from the stainless steel, cesium-iron-silicon-oxygen compounds such as CsFeSiO₄ and CsSi₂FeO₆ have been detected. tandfonline.com The stability of these compounds suggests they can be permanently formed on the steel surface. tandfonline.com In addition to these ternary compounds, binary cesium-silicon-oxygen compounds like Cs₂Si₄O₉ are also formed, particularly at higher temperatures. iaea.org The specific compound formed can depend on the silicon content of the steel and the reaction conditions. jaea.go.jptandfonline.com For instance, CsFeSiO₄ was predominantly found on steel with a higher silicon content, while CsSi₂FeO₆ was observed on steel with lower silicon content. tandfonline.com

Gas-Solid Reactions with Thermal Insulation Materials

Beyond the metallic components of a reactor, this compound vapor can also undergo gas-solid reactions with thermal insulation materials. nih.govacs.org This is particularly relevant in the context of accidents where such materials may be exposed to high-temperature fission product vapors.

Formation of Cesium Aluminosilicates

Research has demonstrated that this compound reacts with calcium silicate (B1173343) insulation, a material commonly used in nuclear power plants, at elevated temperatures to form cesium aluminosilicates. nih.govacs.orgjaea.go.jp Specifically, the compound cesium aluminum silicate (CsAlSiO₄) has been identified as a product of this reaction, which occurs at temperatures between 973 K (700 °C) and 1073 K (800 °C) under hydrogen-steam atmospheric conditions. nih.govjaea.go.jp The formation of this water-insoluble compound is significant as it represents a potential mechanism for the long-term trapping of cesium. tandfonline.comnih.govacs.org

The reaction temperature can vary depending on the crystalline structure of the calcium silicate. For xonotlite, the reaction with this compound occurs in the range of 575–730°C, while for wollastonite, a heat-treated form, the interaction takes place between 700–1100°C. tandfonline.com The aluminum required for the formation of CsAlSiO₄ is present as an impurity or adduct in the insulation material. tandfonline.com The constituent similarity between experimentally formed CsAlSiO₄ and cesium-bearing microparticles found near the Fukushima Daiichi site suggests this reaction was a key formation mechanism for those particles. nih.govacs.org

Implications for Fission Product Release and Provenance

In the event of a severe nuclear reactor accident, volatile radioactive fission products like Cesium-137 can be released. researchgate.net The chemical form of cesium is critical to understanding its transport and deposition. Cesium released from degraded fuel is known to react readily with water and steam to form this compound (CsOH), a highly volatile and reactive compound. arxiv.orgkoreascience.kr The behavior of CsOH within a reactor environment has significant implications for determining the extent of fission product release and for post-accident analysis, or provenance.

Research has shown that this compound vapor interacts chemically with various materials inside a reactor. For instance, it can react with uranium dioxide (UO2) and zirconium, a component of fuel cladding. tandfonline.com Experiments have confirmed the formation of stable compounds like cesium uranate (Cs2UO4) and cesium zirconate (Cs2ZrO3) when CsOH vapor comes into contact with these materials. tandfonline.com This chemical trapping, or chemisorption, on fuel pellets and molten core components can retain a significant amount of cesium within the reactor vessel, attenuating its release to the environment. tandfonline.com

The interaction of this compound with structural materials, such as stainless steel, is also a key factor. Studies focusing on Type 304 stainless steel, a common reactor material, have found that CsOH vapor reacts preferentially with silicon impurities on the steel's surface. researchgate.net This reaction forms cesium silicate compounds, such as the newly identified CsFeSiO4. researchgate.net The silicon content in structural materials can, therefore, dictate the amount of radioactive cesium that gets deposited and retained within the reactor. researchgate.net Understanding these chemical interactions is crucial for developing effective decommissioning strategies and for managing radioactive waste generated during cleanup, as the deposited cesium compounds can be a source of hazardous radioactive dust. researchgate.net The ratio of different cesium and iodine isotopes can also provide information about when nuclear reactions ceased. arxiv.org

The table below summarizes key chemical reactions involving this compound in a reactor environment.

Reactant	Product Compound	Significance	Source
Uranium Dioxide (UO2)	Cesium Uranate (Cs2UO4)	Traps cesium on fuel surfaces, reducing release.	tandfonline.com
Zirconium (Zr)	Cesium Zirconate (Cs2ZrO3)	Traps cesium in molten core materials.	tandfonline.com
Silicon (Si) in Stainless Steel	Cesium Silicates (e.g., CsFeSiO4)	Determines cesium deposition on structural materials.	researchgate.net

Radioactive Waste Management and Remediation

Synthesis of Porous Cesium Titanosilicates for Ion Exchange

This compound is a key reagent in the synthesis of specialized materials used for cleaning radioactive waste. thermofisher.com Specifically, it is used to prepare porous cesium titanosilicates, which are highly effective ion-exchange materials for removing radioactive cesium ions from liquid waste streams. thermofisher.com Crystalline silicotitanates (CSTs) are noted for their stability across a wide pH range and their high selectivity for cesium and strontium, making them ideal for treating legacy nuclear waste. researchgate.netresearchgate.net

The synthesis of these materials is often performed via a one-pot hydrothermal method. whiterose.ac.uk In a typical process, reagents including a titanium source (like titanium isopropoxide), a silicon source (like sodium silicate), and alkali hydroxides (such as sodium hydroxide and potassium hydroxide) are mixed in deionized water. whiterose.ac.uk This mixture is heated in a sealed autoclave, where the crystalline material forms. whiterose.ac.uk this compound can be used in this process to create cesium-specific titanosilicates. thermofisher.com The resulting porous framework is designed to selectively trap cesium ions, even in the presence of high concentrations of other ions like sodium, which is common in high-level radioactive waste. researchgate.net

The effectiveness of these titanosilicates is demonstrated by their high adsorption capacities. For example, a dual-cation (sodium and potassium) titanosilicate has shown an adsorption capacity of 469 mg/g for cesium. whiterose.ac.uk The properties of these materials can be tuned by adjusting the synthesis conditions and chemical composition. For instance, the crystallinity of the titanosilicate can impact its selectivity for different radionuclides. researchgate.net

Material	Synthesis Method	Key Reagents	Application	Source
Porous Cesium Titanosilicates	Hydrothermal Synthesis	This compound, Titanium source, Silicon source	Ion exchange for radioactive waste cleanup	thermofisher.com
Dual-cation Titanosilicate (DTS)	One-pot Hydrothermal Synthesis	Sodium hydroxide, Potassium hydroxide, Sodium silicate, Titanium trichloride	Simultaneous removal of Cs+ and Sr2+ from aqueous solutions	whiterose.ac.uk

Recovery and Recycling of Cesium from Fission Product Solutions

The separation of cesium, particularly the long-lived isotope ¹³⁷Cs, from high-level liquid waste (HLLW) is a primary goal in advanced reprocessing systems. iaea.org Removing cesium and strontium significantly reduces the short-term radiotoxicity and heat load of the waste, which can reduce storage costs and facilitate safer long-term disposal. iaea.orgumich.edu Several methods have been developed for the recovery and recycling of cesium from the complex mixture of fission products found in spent nuclear fuel solutions. researchgate.netnih.gov

One approach involves an oxide leaching process where aqueous waste solutions are first dehydrated and denitrated to form dry powders. umich.edu These powders, containing various fission product oxides, are then leached with water to dissolve and remove this compound. umich.edu This separates the cesium from less soluble components.

Solvent extraction is another widely applied technique, especially for acidic waste streams. researchgate.net These processes use complexing agents that selectively bind with cesium ions, allowing them to be extracted from the aqueous solution into an organic solvent. nih.gov

Furthermore, advanced chemical separation systems aim to isolate multiple valuable or long-lived elements from HLLW. Toshiba Energy Systems & Solutions Corporation has proposed a system that recovers palladium, selenium, cesium, and zirconium. global.toshiba In this system, cesium is removed from the waste solution through adsorption onto a specialized material. global.toshiba This method avoids the need to change the liquid's acidity at each stage, thereby minimizing the creation of secondary radioactive waste. global.toshiba The recovered cesium has potential for industrial applications, while the remaining waste is easier to manage. iaea.org

Broader Environmental and Energy Production Implications

Advanced Methods for Controlling Chemical Reactions via Evaporative Cooling

A groundbreaking application of this compound lies in fundamental physical chemistry research with wide-ranging implications. americanelements.comnanochemazone.com In a significant 2013 experiment, scientists at JILA (the Joint Institute for Laboratory Astrophysics) successfully demonstrated evaporative cooling using molecules for the first time, specifically using this compound (CsOH). americanelements.comnanochemazone.comsmolecule.com

Evaporative cooling is a technique used to reach ultra-low temperatures by selectively removing the most energetic particles from a group, thus lowering the average temperature of the remaining particles. This achievement with CsOH molecules opens the door to new methods for controlling chemical reactions at the quantum level. smolecule.com By cooling molecules to near absolute zero, their quantum mechanical properties become dominant, allowing scientists to study and manipulate reactions with unprecedented precision.

This discovery is expected to have a significant impact on various scientific and technological fields. americanelements.comnanochemazone.com In atmospheric science, a better understanding of molecular interactions at low temperatures could refine climate models. In energy production, the ability to precisely control reactions could lead to more efficient energy conversion processes and the development of novel energy technologies. americanelements.comnanochemazone.comsmolecule.com this compound, as a model system for these studies, plays a crucial role in advancing these research frontiers. smolecule.com

Advanced Analytical Techniques and Characterization in Cesium Hydroxide Research

Spectroscopic Analysis of Cesium Hydroxide (B78521) Systems

Spectroscopic techniques are indispensable for probing the molecular and atomic level characteristics of cesium hydroxide. They allow researchers to investigate bond characteristics, molecular geometry, and the intricate details of reaction pathways.

Infrared (IR) spectroscopy is a powerful tool for determining the vibrational frequencies of molecules, which are directly related to the strength and length of their chemical bonds. In the case of gaseous this compound, microwave spectroscopy has been employed to determine a Cs-O bond length of 2.40 ± 0.01 Å. aip.org Further studies combining IR spectroscopy of matrix-isolated CsOH and CsOD with microwave data support a linear or near-linear molecular structure. aip.orgaip.org

These spectroscopic investigations have successfully identified the fundamental vibrational modes of this compound. The Cs-O stretching frequency and the bending frequency have been measured, providing insight into the molecule's dynamics. aip.orgaip.org For instance, the Cs-O stretching mode is observed at 335.6 cm⁻¹ for CsOH. aip.orgresearchgate.net The addition of water molecules to this compound leads to a significant lengthening of the Cs-OH bond, from 2.46 Å with one water molecule to 3.08 Å with four, which in turn causes a redshift in the Cs-O stretching frequency. researchgate.netresearchgate.net

Table 1: Vibrational Frequencies and Bond Length for this compound

Parameter	Value	Technique	Reference
Cs-O Bond Length	2.40 ± 0.01 Å	Microwave Spectroscopy	aip.org
Cs-O Stretching Frequency (Gas Phase)	~400 cm⁻¹	Microwave Spectroscopy	aip.org
Cs-O Stretching Frequency (Matrix Isolated)	335.6 cm⁻¹	Infrared Spectroscopy	aip.orgresearchgate.net
Bending Mode (Matrix Isolated)	306 cm⁻¹	Infrared Spectroscopy	aip.orgresearchgate.net
O-H Stretching Mode (Solid)	3589 cm⁻¹	Raman Spectroscopy	znaturforsch.com

Raman spectroscopy is a valuable in situ technique for monitoring chemical reactions and elucidating their mechanisms by providing real-time information on the transformation of chemical species. mdpi.commdpi.com While detailed studies on this compound-specific reaction mechanisms using Raman are not extensively reported, the technique's utility is well-demonstrated in analogous systems. For example, it has been used to study the ion exchange of cesium into sitinakite, where it revealed transient polyhedral distortions within the crystal structure during the exchange process. researchgate.netgeoscienceworld.org The advantage of Raman spectroscopy in such studies is its ability to detect subtle changes in framework geometry that are not always resolvable by other techniques like X-ray diffraction. researchgate.netgeoscienceworld.org

In the context of geopolymerization, a process where this compound can be used as an activator, Raman spectroscopy can track the transformation of aluminosilicate (B74896) precursors into a geopolymeric network. iccc-online.org It is also instrumental in studying the synthesis of zeolites in the presence of this compound, where it helps to understand the structure-directing role of the cesium ion. acs.org Furthermore, Raman spectroscopy has been employed to identify the chemical forms of cesium compounds, such as the formation of Cs₂CrO₄ in studies of cesium iodide transport at high temperatures. tandfonline.com

Infrared Spectroscopy for Bond Length and Vibrational Mode Analysis

Structural and Microscopic Characterization

To fully characterize this compound and materials derived from it, it is crucial to understand their crystal structure, phase composition, and microscopic morphology.

X-ray diffraction (XRD) is a primary technique for identifying the crystalline phases and studying the atomic structure of solid materials. rsc.org In the research of cesium-containing geopolymers, XRD is used to distinguish between the amorphous geopolymer gel and any crystalline phases that may form, such as zeolite A, zeolite X, or a Cs-bearing zeolite F. The presence and evolution of these phases are critical for the material's properties, including its ability to immobilize cesium. For example, studies have shown that in low-Si metakaolin-based geopolymers activated with mixed CsOH-NaOH solutions, Cs preferentially binds to the zeolite F phase.

XRD is also fundamental in the characterization of solid this compound and its hydrates. researchgate.netresearchgate.net It allows for the determination of crystal structures and the observation of phase transitions. For instance, XRD analysis has been used to study this compound monohydrate (CsOH·H₂O), confirming its structure and observing changes after impedance measurements. researchgate.netresearchgate.net The technique can also be applied to analyze the final products of reactions, such as the synthesis of various cesium silicates via solid-state methods, where XRD confirms the formation of desired compounds like Cs₂SiO₃, Cs₂Si₂O₅, and Cs₂Si₄O₉. brin.go.id

Large-Angle X-ray Scattering (LAXS) is a powerful method for investigating the structure of liquids and amorphous materials, providing information on interatomic distances. mdpi.com It is particularly well-suited for studying the hydration of ions in aqueous solutions. acs.orgnih.govacs.orgresearchgate.net LAXS studies on aqueous solutions of this compound have been crucial in determining the structure of the hydrated cesium ion. acs.orgnih.govacs.orgresearchgate.net

These studies have determined the mean Cs-O bond distance between the cesium ion and the oxygen atoms of the surrounding water molecules to be approximately 3.07-3.10 Å. mdpi.comacs.orgacs.org The results from LAXS measurements suggest that the cesium ion is weakly hydrated, with a single, well-defined hydration shell. acs.orgnih.govacs.orgresearchgate.net The coordination number, or the number of water molecules in this first hydration shell, is proposed to be eight. acs.org LAXS is advantageous for determining these longer, weaker interactions, which can be challenging to probe with other techniques. acs.org

Table 2: Cesium Ion Hydration Data from LAXS

Parameter	Value	Solution	Reference
Mean Cs-O Bond Distance	3.07(1) Å	This compound	acs.org
Mean Cs-O Bond Distance	3.08 Å	This compound	mdpi.com
Mean Cs-O Bond Distance	3.08 Å	Cesium Iodide	mdpi.comacs.org
Proposed Hydration Number	8	Aqueous Solution	acs.org

The characterization of particle size and morphology is essential for many applications involving this compound, particularly when it is used in the synthesis of other materials. Techniques for particle characterization provide data on size distribution, which influences properties such as reactivity, dissolution rate, and the performance of final products.

In geopolymer synthesis, where this compound can act as an alkaline activator, the particle size of the raw materials, such as metakaolin, is a critical parameter. This is often determined by laser granulometry, with typical mean particle sizes being in the micrometer range (e.g., 5.9 µm). iccc-online.org Similarly, in the production of this compound solutions from ores like pollucite, the particle size of the ore is controlled, for instance, to 90 wt. % <100 μm, to ensure efficient digestion. google.com

For more advanced applications, such as in catalysis or specialized ion exchange resins, more sophisticated particle size analyzers are used. For example, a Microtrac Particle Size Analyzer has been used to perform particle size analysis on fresh and cycled ion exchange resins used in processes involving cesium. pnnl.gov In studies of catalysts where this compound is used as a promoter, techniques like Scanning Electron Microscopy (SEM) are employed to observe the distribution and size of catalyst particles, which can be on the nanometer scale. scielo.br

Large-Angle X-ray Scattering (LAXS) for Hydration Shell Studies

Calorimetric and Thermodynamic Measurements

Calorimetry is a cornerstone for determining the fundamental thermodynamic properties of materials like this compound. By measuring heat changes associated with temperature variations or phase transitions, a detailed thermodynamic profile of the compound can be established.

Adiabatic calorimetry is a precise technique used to measure the heat capacity of a substance as a function of temperature under conditions where no heat is exchanged with the surroundings. In the study of this compound, heat capacities have been meticulously measured from a cryogenic temperature of 5 K up to 350 K using this method. umich.eduumich.eduiaea.orgosti.gov

A key finding from these low-temperature measurements was the observation of a reversible λ-type transition at 233.96 K. umich.eduumich.eduiaea.orgosti.gov This type of transition is characterized by a sharp, lambda-shaped peak in the heat capacity curve and is associated with a second-order phase transition, in this case, linked to antiferroelectric ordering. nist.gov For the experiment, a 21.4469 g sample of CsOH was loaded into a gold-plated copper calorimeter. umich.edu The accuracy of these heat-capacity measurements is estimated to be around 0.5% between 10 to 15 K, improving to about 0.1% for temperatures between 30 and 350 K. umich.edu From this data, the standard molar heat capacity and entropy at 298.15 K (25 °C) were determined. umich.eduumich.eduiaea.orgosti.govresearchgate.net

Table 1: Low-Temperature Thermodynamic Properties of this compound Determined by Adiabatic Calorimetry Data sourced from Konings et al. (1990) umich.eduumich.eduiaea.orgosti.gov

Property	Value	Unit
Transition Temperature	233.96	K
Heat Capacity, Cp°(298.15 K)	69.96 (± 0.10)	J·mol-1·K-1
Standard Entropy, S°(298.15 K)	104.22 (± 0.08)	J·mol-1·K-1

To investigate the thermodynamic properties of this compound at elevated temperatures, drop calorimetry is employed. This technique involves heating a sample to a known high temperature and then dropping it into a calorimeter held at a reference temperature, typically 298.15 K. The resulting temperature change in the calorimeter allows for the calculation of the enthalpy increment (H°(T) - H°(298.15 K)) of the sample.

High-temperature enthalpy increments for both solid and liquid CsOH were measured in the range of 440 K to 683 K using an isothermal diphenyl ether calorimeter. umich.eduosti.gov For these measurements, samples were encapsulated in spherical silver ampoules. nist.gov The experiments successfully identified two major phase transitions: an orthorhombic-to-cubic structural transition and the melting point. umich.eduumich.eduiaea.orgosti.gov

Table 2: High-Temperature Enthalpy Increments and Phase Transitions of this compound Data sourced from Konings et al. (1990) umich.eduumich.eduiaea.orgosti.gov

Temperature (K)	Phase	Enthalpy Increment (H°(T) - H°(298.15 K)) (kJ·mol-1)
439.5	Orthorhombic	11.96
488.3	Orthorhombic	16.35
508.0	Cubic	23.36
597.7	Cubic	31.06
621.8	Liquid	44.91
683.1	Liquid	50.18

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. torontech.comnih.gov It is particularly effective for identifying the temperatures and enthalpies of phase transitions. torontech.comnih.govmdpi.com

In the research on this compound, DSC measurements were used in conjunction with drop calorimetry to precisely locate the temperatures of the high-temperature phase transitions. umich.edu The DSC analysis confirmed the orthorhombic-to-cubic transition at (498.2 ± 0.5) K and the melting point at (615.5 ± 0.5) K. umich.eduumich.eduiaea.orgosti.gov These transitions appear as endothermic peaks on the DSC curve, indicating the absorption of heat by the sample as it changes its crystal structure or state of matter. torontech.com

Table 3: Phase Transition Temperatures of this compound Confirmed by DSC Data sourced from Konings et al. (1990) umich.eduumich.eduiaea.orgosti.gov

Transition	Temperature (K)
Orthorhombic to Cubic	498.2 (± 0.5)
Melting (Solid to Liquid)	615.5 (± 0.5)

Theoretical and Computational Investigations of Cesium Hydroxide

Quantum Mechanical and Molecular Orbital Studies

Quantum mechanical methods, including Density Functional Theory (DFT) and ab initio calculations, are instrumental in understanding the electronic structure, bonding, and energetic properties of molecules like cesium hydroxide (B78521). These studies provide detailed insights into molecular interactions, particularly in the presence of solvent molecules like water.

Density Functional Theory (DFT) and Ab Initio Calculations for Hydration and Dissociation

DFT and ab initio methods have been extensively used to model cesium hydroxide in aqueous environments, examining how water molecules interact with and influence the CsOH molecule. These studies aim to characterize the hydrated structures, their stability, and the energetics associated with dissociation.

Hydrated Structures, Stabilities, and Energetics

Investigations into this compound clusters with varying numbers of water molecules (CsOH·(H₂O)n) reveal significant structural changes and energetic stabilities. As water molecules coordinate to the CsOH complex, the Cs-OH bond length progressively increases, indicating a weakening of the bond due to solvation effects. For instance, studies have shown the Cs-OH bond length to be approximately 2.46 Å in the gas phase or with minimal hydration (n=1) and to extend to around 3.08 Å in more heavily hydrated clusters (n=4) aip.orgresearchgate.netnih.govaip.org. These changes are accompanied by a redshift in the Cs-O stretching frequency. The energetics of these hydrated clusters, including dissociation energies, are also calculated to assess their stability. For the pure CsOH molecule, dissociation energies have been computed using methods like B3LYP and MP2, yielding values around -131.2 kcal/mol and -128.0 kcal/mol, respectively aip.org.

Table 8.1.1.1: Cs-OH Bond Lengths in Hydrated this compound Clusters

Hydration Number (n)	Cs-OH Bond Length (Å)	Computational Method/Level of Theory	Reference
0 (Gas phase)	~2.46	B3LYP/MP2	aip.org
1	~2.46 - 2.60	DFT/Ab initio	aip.orgresearchgate.netnih.govaip.org
4	3.08	DFT/Ab initio	aip.orgresearchgate.netnih.govaip.org

Insights into Aqueous Base Dissociation Mechanisms

Computational studies have shed light on the mechanism of aqueous base dissociation for CsOH. Unlike the dissociation of strong acids, which typically requires at least four water molecules for complete dissociation, CsOH dissociation in water clusters is found to be facilitated by a smaller number of water molecules. Specifically, it has been determined that three water molecules are necessary for the dissociation of the Cs-OH bond in CsOH clusters. While dissociation can be considered incomplete with three water molecules, with a weak Cs…OH stretch mode still present, it becomes complete with four water molecules, where the Cs…OH mode disappears aip.orgresearchgate.netnih.govaip.org. This highlights the role of hydrogen bonding networks formed by water molecules in stabilizing the separated Cs⁺ and OH⁻ ions.

Non-Empirical Molecular Orbital Theory for Reaction Kinetics

Non-empirical molecular orbital theory, often implemented through ab initio calculations, is employed to study the reaction kinetics of processes involving this compound, such as its formation from cesium and water. For example, the reaction Cs + H₂O → CsOH + H has been analyzed using these methods iaea.orgtandfonline.com. By calculating activation energies and employing transition state theory, researchers can determine rate constants. These calculations, performed with programs like Gamess and Gaussian, provide insights into the reaction pathways and the influence of parameters like temperature on the reaction rates, which are crucial for understanding chemical behavior in severe accident scenarios in nuclear reactors iaea.orgtandfonline.com.

Thermodynamic Modeling and Prediction

Thermodynamic modeling and computational estimation are vital for predicting the behavior of cesium compounds under various conditions, particularly in high-temperature environments or complex chemical systems.

Computational Estimation of Thermodynamic Properties of Cesium Compounds

Various computational approaches are utilized to estimate the thermodynamic properties of cesium compounds, including CsOH. Ab initio calculations, combined with statistical thermodynamic models or CALPHAD (Calculation of Phase Diagrams) methods, are used to determine temperature-dependent properties. For instance, studies have focused on calculating the thermodynamic properties of cesium oxides by combining ab initio calculations at 0 K with quasi-harmonic statistical models uchicago.eduresearchgate.net.

Detailed thermodynamic properties for alkali metal hydroxides, including this compound, have been investigated. Ab initio calculations support experimental observations regarding the stability and properties of these compounds nist.gov. While specific ab initio calculated thermodynamic data for CsOH are not extensively detailed in the provided snippets, general thermodynamic properties of cesium compounds, including estimated heat capacities and enthalpies of formation, are available through computational estimations nist.govnih.gov. For example, the standard enthalpy of formation for solid CsOH at 298.15 K has been computationally estimated or derived to be around -425.1 kJ/mol, and for gaseous CsOH, approximately -390.5 kJ/mol nist.gov.

Table 8.2.1: Thermodynamic Properties of this compound (Estimated/Derived)

Property	Value	State	Temperature (K)	Computational Method/Source
Standard Enthalpy of Formation (ΔfH°298K)	-425.1	cr	298.15	Derived/Estimated nist.gov
Standard Enthalpy of Formation (ΔfH°298K)	-390.5	g	298.15	Derived/Estimated nist.gov

Note: Values are typically derived from a combination of theoretical calculations and experimental data fitting, as indicated by the sources.

Compound List:

this compound (CsOH)

Cesium (Cs)

Water (H₂O)

Hydroxide ion (OH⁻)

Cesium ion (Cs⁺)

Hydrogen (H)

Cesium oxide (Cs₂O)

Cesium borate (B1201080) (CsBO₂)

Cesium iodide (CsI)

Transition State Theory in Reaction Rate Constant Determination

Transition State Theory (TST) is a fundamental theoretical framework used to predict the rates of elementary chemical reactions. For this compound (CsOH), TST has been employed to calculate reaction rate constants by determining the activation energies and other thermodynamic parameters of reaction pathways. These calculations typically involve ab initio molecular orbital theory and computational chemistry programs like Gaussian or GAMESS tandfonline.comtandfonline.com. The process involves identifying the transition state structure, which represents the highest energy point along the reaction coordinate between reactants and products. By calculating the enthalpy and entropy of this transition state relative to the reactants, activation enthalpy and entropy can be derived. These values are then used within the TST framework to compute rate constants, which can provide orders of magnitude for experimental values, particularly at elevated temperatures relevant to scenarios such as severe light water reactor accidents tandfonline.com. For instance, studies have calculated activation energies for reactions involving Cesium and steam, enabling the prediction of rate constants for processes like Cs + H₂O → CsOH + H tandfonline.comtandfonline.com. The accuracy of these calculations is generally expected to be within several tens of kJ/mol for activation energies tandfonline.com.

Mechanistic Simulations and Predictive Modeling

Mechanistic simulations and predictive modeling are crucial for understanding the complex behavior of chemical compounds like this compound in various chemical processes, including catalysis and surface interactions. These computational approaches allow researchers to elucidate reaction pathways, predict catalyst activity, and model interactions at the molecular level.

Modeling of this compound Chemisorption on Metal Surfaces

The chemisorption of this compound (CsOH) on metal surfaces is a key area of investigation, particularly in contexts like nuclear reactor safety and materials science. Computational methods, predominantly Density Functional Theory (DFT), are utilized to model these interactions researchgate.netpsu.edu. These studies aim to determine adsorption energies, identify preferred binding sites, and understand the resulting surface structures and electronic properties of the adsorbed species researchgate.netpsu.educore.ac.uknih.gov. For example, research has focused on modeling CsOH chemisorption on stainless steel, identifying that CsOH reacts preferentially with silicon impurities on the surface, forming compounds like CsFeSiO₄ researchgate.net. The silicon content in the substrate has been found to influence the amount of Cesium deposited and retained researchgate.net. DFT calculations are also employed to determine the thermodynamic properties of Cs chemisorbed species and to benchmark these against experimental vibrational spectroscopy data, showing coherent matching between calculated and measured vibrational peaks researchgate.net. Studies on other metal surfaces, such as Molybdenum (Mo), investigate the effects of impurities on Cesium adsorption energies and work functions, indicating that different metal impurities can significantly alter these properties core.ac.uk.

Elucidation of Catalyst Activity and Reaction Pathways

Cesium compounds, including this compound, are recognized for their role as promoters or catalysts in various chemical reactions. Computational methods, particularly DFT, are instrumental in elucidating their catalytic activity and understanding the underlying reaction pathways researchgate.netresearchgate.netfrontiersin.orgnih.govfrontiersin.org. For instance, Cs/SiO₂ catalysts have demonstrated excellent activity in dehydrative epoxidation reactions, attributed to strong basic sites formed by Cs⁺ researchgate.net. DFT calculations have been used to study structure-activity relationships and to understand the mechanism of these reactions, revealing that stable basic sites are formed due to strong interactions between Cs⁺ and the SiO₂ surface researchgate.net. In other catalytic applications, such as the dehydrogenative coupling of formate (B1220265) to oxalate, this compound (CsOH) has shown high reactivity, with DFT calculations suggesting kinetic advantages arising from increased basicity and intermediate destabilization researchgate.netfrontiersin.org. These calculations help identify rate-determining steps and provide insights into how cation choice influences reaction kinetics and thermodynamics frontiersin.org. Computational studies are vital for predicting catalyst performance and designing new catalytic systems by providing a deeper understanding of reaction mechanisms, transition states, and energy barriers nih.govmdpi.com.

Safety Protocols and Handling Considerations in Academic Research Settings

Laboratory Safety Procedures for Cesium Hydroxide (B78521)

Working with cesium hydroxide requires a comprehensive understanding of its hazards and the implementation of robust safety measures. caltech.edu All laboratory personnel must be thoroughly trained on the specific procedures for handling this compound before commencing any work. wku.edu The Safety Data Sheet (SDS) for this compound must be readily accessible to all personnel in the laboratory. wsu.edu

Personal Protective Equipment (PPE) Requirements

Appropriate personal protective equipment is the first line of defense against the corrosive nature of this compound. ucsb.edu The minimum required PPE includes:

Eye Protection: Tightly fitting safety goggles are mandatory. sigmaaldrich.com For operations with a higher risk of splashing, a face shield should be worn in addition to goggles. wsu.eduhampshire.edu

Hand Protection: Chemical-resistant gloves are essential. ucsb.edultschem.com Recommended glove materials include nitrile, neoprene, butyl rubber, or polyvinyl chloride (PVC). wsu.edu It is crucial to inspect gloves for any signs of damage before use and to practice proper glove removal techniques to avoid skin contact. sigmaaldrich.com Double gloving is often recommended. wsu.edu

Body Protection: A fully buttoned lab coat is required to protect the skin. wsu.edu An apron or other protective clothing may be necessary for procedures where there is a significant risk of contact. caltech.edu

Footwear: Closed-toed shoes must be worn at all times in the laboratory. wsu.edu

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-approved respirator is necessary. ucsb.edultschem.com Personnel must be properly fit-tested and trained in the use of respirators. wsu.edu

PPE Component	Specification	Rationale
Eye Protection	Tightly fitting safety goggles; Face shield for splash risk	Protects eyes from severe and permanent damage. ucsb.eduhampshire.edu
Hand Protection	Nitrile, neoprene, butyl, or PVC gloves	Prevents severe skin burns from direct contact. wsu.eduucsb.edu
Body Protection	Fully buttoned lab coat; Chemical-resistant apron	Protects skin from accidental splashes and contact. wsu.educaltech.edu
Footwear	Closed-toed shoes	Prevents exposure from spills on the floor. wsu.edu
Respiratory	NIOSH-approved respirator	Protects respiratory tract from irritating dust or aerosols. ucsb.edultschem.com

Ventilation and Fume Control

All work with this compound, especially procedures that may generate dust or aerosols, must be conducted within a properly functioning and certified laboratory chemical fume hood. wsu.eduuark.edu The fume hood sash should be kept at the lowest possible position to maximize protection. uark.edu General laboratory ventilation should ensure a negative pressure relative to adjacent non-laboratory areas, with a recommended 4-12 room air changes per hour to prevent the accumulation of airborne contaminants. uark.edu It is critical to avoid working with this compound on an open bench. osu.edu

Spill Management and Emergency Response

In the event of a this compound spill, prompt and appropriate action is crucial to mitigate hazards. illinois.edu

For a small spill: If the spill is small and can be cleaned up in approximately 10 minutes by trained personnel, the following steps should be taken:

Evacuate non-essential personnel from the area. nj.gov

Wear the appropriate PPE, including respiratory protection if necessary. wsu.edu

If the material is a solid, carefully sweep it up with spark-resistant tools to avoid generating dust. wsu.edu

If it is a liquid, absorb it with an inert material such as sand or a universal spill pad. wsu.edunih.gov

Place the collected material into a suitable, labeled waste container for disposal as dangerous waste. wsu.eduespimetals.com

Decontaminate the spill area with water. chemicalbook.com

For a large spill: If a significant amount of this compound is spilled, especially outside of a fume hood:

Immediately evacuate the area and activate the fire alarm if there is a threat of fire. wsu.edusfasu.edu

Notify others in the vicinity and call emergency services (911). wsu.edu

If the spill is contained and there is no immediate threat, secure the area and contact the Environmental Health & Safety (EH&S) department. wsu.edu

All laboratory personnel must be familiar with the location and contents of the spill kit. illinois.edu Spill response procedures should be a documented part of the laboratory's Chemical Hygiene Plan. illinois.edu

Storage and Incompatibility Considerations in Research Environments

Proper storage of this compound is critical to ensure its stability and prevent hazardous reactions. espimetals.com It should be stored in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition. wsu.eduaksci.com Containers must be kept tightly sealed as this compound is hygroscopic, readily absorbing moisture from the air. ltschem.comnbinno.com

This compound is incompatible with a wide range of materials, including:

Acids: Reacts vigorously with strong acids. chemicalbook.com

Metals: Corrosive to metals, and contact may evolve flammable hydrogen gas. wsu.eduucsb.edu

Glass: Can corrode glass containers. chemicalbook.comnbinno.com

Strong oxidizing and reducing agents wsu.edu

Flammable materials wsu.edu

Carbon dioxide chemicalbook.com

This compound should be stored in designated and labeled areas, segregated from incompatible chemicals. wsu.eduuky.edu Secondary containment, such as a polypropylene (B1209903) tub, is recommended. wsu.edu It is advisable to store this compound solutions below eye level. wsu.edu

Incompatible Material	Hazard
Strong Acids	Violent reaction. chemicalbook.com
Metals	Corrosion and generation of flammable hydrogen gas. wsu.eduucsb.edu
Glass	Corrosion of the container. chemicalbook.comnbinno.com
Water/Moisture	Generates considerable heat. chemicalbook.com
Carbon Dioxide	Reacts with the compound. chemicalbook.com

Waste Disposal Guidelines for this compound Research Byproducts

Waste this compound, in its pure form or in solutions with a pH of 9 or higher, must be managed as dangerous waste. wsu.edu It should be collected in a compatible container, such as one made of polyethylene, provided by the institution's hazardous waste management service. wsu.edu Waste containers must be clearly labeled and stored away from incompatible materials. wsu.edu

Under no circumstances should this compound waste be disposed of down the drain unless it has been neutralized to a pH between 6 and 9 and does not meet other criteria for hazardous waste. wsu.edu Always consult with the institution's Environmental Health & Safety department for specific guidance on waste disposal procedures. wsu.eduvpo.go.tz The ultimate disposal of this compound must adhere to local, state, and federal regulations. espimetals.comnih.gov

Q & A

Q. What are the key thermodynamic properties of cesium hydroxide in gas and condensed phases, and how do they inform experimental design?

this compound's thermodynamic parameters, such as enthalpy of formation (ΔfH°) and entropy (S°), are critical for modeling reactions and designing calorimetry experiments. For example, gas-phase ΔfH° is reported as -259.41 kJ/mol, while entropy (S°gas,1 bar) is 254.81 J/mol·K . These values are derived from high-temperature mass spectrometry and vapor pressure measurements. Researchers should validate these values using computational tools like the Shomate equation (Cp° = 49.63521 + 6.922637t – 1.377616t² + 0.094260*t³ – 0.147846/t²) to predict heat capacity across temperature ranges (2000–6000 K) . Discrepancies in condensed-phase data (e.g., heat capacity of CsOH(cr)) require cross-referencing with multiple sources .

Q. How is this compound synthesized in a laboratory setting, and what purity controls are necessary?

Synthesis typically involves reacting cesium metal or carbonate with water under inert conditions to avoid violent exothermic reactions. Purity is ensured via flame atomic absorption spectrometry (FAAS), with calibration curves (R² > 0.995) and standard addition methods to mitigate matrix effects. Uncertainty in synthesis (e.g., residual moisture) should be quantified using error propagation models, as linear fitting of calibration curves contributes ~0.054 mg/m³ uncertainty .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported enthalpy values for this compound across different phases?

Discrepancies in ΔfH° values (e.g., condensed vs. gas phase) often arise from experimental methodologies. For instance, condensed-phase measurements may ignore dimerization effects (e.g., CsOH dimer stability in vapor). To address this, use coupled thermogravimetric analysis (TGA) and mass spectrometry to detect oligomers, and apply the Gibbs-Helmholtz equation (ΔG = ΔH – TΔS) to reconcile phase-specific data .

Q. What methodological strategies minimize uncertainty in quantifying airborne this compound in workplace settings?

Flame atomic absorption spectrometry (FAAS) is the gold standard, but uncertainty sources include:

• Sampling : Airflow rate variability (±0.00327 uncertainty) .
• Analysis : Calibration curve linearity (R² ≥ 0.99) and interference from co-solutes (e.g., alkali metal oxides). Mitigate via matrix-matched standards and internal normalization .

Q. How does this compound catalyze organic reactions, and what mechanistic insights are critical for optimizing yields?

CsOH acts as a strong base in nucleophilic substitutions (e.g., alcohol addition to alkynes). Kinetic studies show that reaction rates depend on hydroxide ion activity (log k vs. pH linearity). For example, in styrene alcoholysis, optimal yields (≥90%) are achieved at 80°C with 10 mol% CsOH, but side reactions (e.g., polymerization) require strict moisture control .

Experimental Design & Safety

Q. What safety protocols are essential when handling this compound in high-temperature experiments?

• Storage : Use airtight containers in dry, ventilated areas; avoid contact with CO₂ or metals (Al, Zn) to prevent explosive gas formation (e.g., H₂) .
• Spills : Neutralize with dry sand or vermiculite; never use water due to exothermic hydrolysis .
• Personal protective equipment (PPE) : Chemically resistant gloves (e.g., neoprene) and face shields for splash protection .

Q. How should researchers design experiments to study this compound’s reactivity with oxidizing agents?

Use a controlled inert atmosphere (argon/glovebox) and incremental reagent addition to monitor exothermicity. For example, reactions with HNO₃ require real-time temperature monitoring (thermocouples) and quenching protocols (ice baths) to prevent runaway reactions .

Data Analysis & Reporting

Q. What statistical methods are recommended for analyzing contradictory thermochemical datasets?

Apply weighted least squares regression to prioritize high-precision studies (e.g., NIST data ). Use Grubbs’ test to identify outliers in ΔfH° values and report confidence intervals (95% CI) in publications .

Q. How should this compound’s phase transitions be documented in research papers?

Follow IUPAC guidelines: Specify phase notation (e.g., CsOH(cr) for crystalline, CsOH(g) for gas) and provide raw DSC/TGA data in supplementary materials . For computational studies, include Gaussian input files and vibrational frequency calculations .

Tables

Thermodynamic Property	Value	Phase	Reference
ΔfH° (gas)	-259.41 kJ/mol	Gas
S° (gas, 1 bar)	254.81 J/mol·K	Gas
Heat Capacity (Cp)	49.635 + 6.9226*t – ...	Gas
ΔfH° (crystalline)	-416.7 kJ/mol	Solid